Cas no 2228305-40-4 (tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate)

• Product name: tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2228305-40-4
• MF: C₁₄H₂₀ClFN₂O₂
• MW: 302.772206306458
• CID: 5951843
• PubChem ID: 165827143

tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate
• 2228305-40-4
• tert-butyl N-[1-amino-3-(3-chloro-4-fluorophenyl)propan-2-yl]carbamate
• EN300-1871621

• Inchi： 1S/C14H20ClFN2O2/c1-14(2,3)20-13(19)18-10(8-17)6-9-4-5-12(16)11(15)7-9/h4-5,7,10H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： WMWXKGXWUNSHTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 302.1197337g/mol
• Monoisotopic Mass: 302.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228305-40-4)

The compound tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate, identified by its CAS number 2228305-40-4, is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. This carbamate derivative features a unique structural framework, combining a tert-butyl group with a 3-chloro-4-fluorophenyl moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its molecular design is tailored for interactions with biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "tert-butyl carbamate synthesis" or "3-chloro-4-fluorophenyl derivatives," reflecting the growing interest in this chemical space. The CAS 2228305-40-4 compound aligns with these trends, offering a versatile intermediate for constructing complex molecules. Its amino-propan-2-yl backbone further enhances its utility in peptide mimetics and small-molecule therapeutics.

The synthesis of tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate typically involves multi-step organic reactions, including Boc protection and aryl halide functionalization. These methods are widely discussed in academic and industrial circles, with queries such as "Boc-protected amine applications" or "chloro-fluoro phenyl building blocks" frequently appearing in search engines. The compound's stability under mild conditions makes it suitable for diverse experimental setups, from solid-phase synthesis to solution-phase reactions.

From an SEO perspective, this compound intersects with high-traffic topics like "pharmaceutical intermediates" and "medicinal chemistry scaffolds." Its CAS 2228305-40-4 identifier is often used in patent literature and scientific databases, underscoring its commercial and academic value. Additionally, the rise of AI-driven drug discovery has amplified interest in structurally diverse compounds like this one, as they serve as valuable inputs for machine learning models predicting bioactivity.

In conclusion, tert-butyl N-1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228305-40-4) represents a critical tool for modern chemical research. Its unique halogenated aromatic system and carbamate functionality position it at the forefront of innovations in drug design and material science. As the scientific community continues to explore structure-activity relationships, this compound is poised to play a pivotal role in advancing therapeutic and industrial applications.